(5-Methyl-1,2-oxazol-3-yl)-[3-(triazol-2-yl)azetidin-1-yl]methanone

• IUPAC Name: (5-methyl-1,2-oxazol-3-yl)-[3-(triazol-2-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C10H11N5O2/c1-7-4-9(13-17-7)10(16)14-5-8(6-14)15-11-2-3-12-15/h2-4,8H,5-6H2,1H3
• InChI Key: DQLZSHJSRCMBPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C10H11N5O2
• Molecular Weight: 233.23 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the combination of an oxazole ring (5-membered ring containing oxygen and nitrogen atoms) and a triazole ring (5-membered ring with three nitrogen atoms). The azetidinyl group further enhances its complexity. Researchers have likely employed various synthetic routes to access this compound, considering its medicinal relevance.

Molecular Structure Analysis

The molecular formula of this compound suggests its composition: C~11~H~10~N~4~O~2~ . The arrangement of atoms within the oxazole and triazole rings, as well as the azetidinyl moiety, significantly influences its properties. Crystallographic studies would provide valuable insights into its 3D structure and intermolecular interactions.